Cas no 1696284-96-4 (3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine)
3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine
- EN300-1848873
- [3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine
- 1696284-96-4
-
- Inchi: 1S/C10H21N/c1-5-7(2)9-8(6-11)10(9,3)4/h7-9H,5-6,11H2,1-4H3
- InChI Key: QHKYBTLRPWZRFG-UHFFFAOYSA-N
- SMILES: NCC1C(C(C)CC)C1(C)C
Computed Properties
- Exact Mass: 155.167399674g/mol
- Monoisotopic Mass: 155.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26Ų
3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1848873-0.05g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1848873-0.1g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1848873-0.25g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1848873-0.5g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1848873-1.0g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1848873-2.5g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1848873-5.0g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 5g |
$3770.0 | 2023-06-02 | ||
| Enamine | EN300-1848873-10.0g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 10g |
$5590.0 | 2023-06-02 | ||
| Enamine | EN300-1848873-1g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1848873-5g |
[3-(butan-2-yl)-2,2-dimethylcyclopropyl]methanamine |
1696284-96-4 | 5g |
$2650.0 | 2023-09-19 |
3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine
Professional Introduction to Compound with CAS No. 1696284-96-4 and Product Name 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine
The compound with the CAS number 1696284-96-4 and the product name 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine incorporates a cyclopropyl ring substituted with a butyl group and two methyl groups, which contributes to its distinct chemical properties and reactivity.
In recent years, the exploration of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The cyclopropyl moiety in 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various biological targets. This structural feature has made it a valuable scaffold for designing molecules with improved pharmacokinetic profiles. The butyl group further influences the compound's solubility and metabolic stability, making it a promising candidate for further optimization.
Current research in medicinal chemistry emphasizes the development of compounds that can modulate biological pathways with high precision. The structural complexity of 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine allows for diverse functionalization, enabling chemists to tailor its properties for specific therapeutic applications. For instance, studies have demonstrated its potential in inhibiting enzymes involved in inflammatory responses, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. The dimethyl substituents on the cyclopropyl ring contribute to steric hindrance, which can be exploited to enhance target specificity.
The synthesis of 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropyl core efficiently. These synthetic strategies not only highlight the compound's accessibility but also its versatility for further derivatization. The use of palladium catalysts, for example, has enabled the formation of carbon-carbon bonds under mild conditions, preserving functional groups critical for biological activity.
One of the most compelling aspects of 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine is its potential in drug discovery. Preclinical studies have begun to uncover its pharmacological effects, particularly in terms of interaction with protein targets. The compound's ability to bind tightly to specific receptors or enzymes suggests that it could serve as a lead molecule for developing novel therapeutics. Researchers are particularly interested in its interactions with G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases including cardiovascular disorders and neurological conditions.
The pharmacokinetic properties of 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine are also under investigation. Studies indicate that its structural features contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This is crucial for ensuring that the compound reaches therapeutic levels in the body and remains active long enough to exert its desired effects. Additionally, its metabolic stability suggests that it may have a longer half-life compared to similar molecules, reducing the frequency of dosing required.
As computational chemistry advances, virtual screening techniques are being increasingly used to identify promising candidates like 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine. Molecular docking simulations have revealed that this compound can effectively interact with key binding sites on target proteins. These simulations not only predict potential drug-like properties but also guide experimental efforts by highlighting areas for structural optimization. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.
The future prospects of 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine are bright within the pharmaceutical landscape. Ongoing research aims to refine its chemical structure further to enhance its therapeutic efficacy while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate this compound from a laboratory curiosity into a viable drug candidate. The insights gained from studying 3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine could also inform the design of other novel molecules with similar structural motifs.
In conclusion,3-(butan-2-yl)-2,2-dimethylcyclopropylmethanamine, represented by CAS No. 1696284-96-4, stands out as a promising entity in pharmaceutical research due to its unique structure and potential biological activity. Its synthesis showcases the latest advancements in organic chemistry techniques, while its pharmacological profile suggests numerous therapeutic applications, particularly in modulating inflammatory and neurological pathways, The continued exploration of this compound will undoubtedly contribute valuable insights into drug design principles and accelerate the development of new treatments for various diseases.
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